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Compound of Interest

Compound Name: HL2-m5

Cat. No.: B15542006

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Note: Initial research indicates that "HL2-m5" is likely a typographical error for H2-M5, a crucial

component of the major histocompatibility complex (MHC) class II antigen presentation

pathway in mice. This document will focus on the experimentally validated mechanism of action

of H2-M, the murine equivalent of human HLA-DM.

Core Mechanism of Action: Peptide Editor in MHC
Class II Antigen Presentation
The primary function of H2-M5 is to act as a molecular chaperone and peptide editor within the

endosomal compartments of antigen-presenting cells (APCs). Its mechanism is central to the

selection of high-affinity antigenic peptides for presentation to CD4+ T helper cells, a critical

step in initiating adaptive immune responses.

H2-M facilitates the removal of the Class II-associated invariant chain peptide (CLIP) from the

peptide-binding groove of newly synthesized MHC class II molecules. The invariant chain

initially blocks the binding groove to prevent premature peptide loading in the endoplasmic

reticulum. After transport to the MIIC (MHC class II compartment), the invariant chain is
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proteolytically degraded, leaving the CLIP fragment bound. H2-M then catalyzes the release of

CLIP, allowing for the binding of antigenic peptides derived from extracellular proteins that have

been endocytosed and processed by the APC. This editing function ensures that the peptide

repertoire presented on the cell surface consists of stably bound peptides, which is essential

for the appropriate activation of CD4+ T cells.

Quantitative Data Summary
While specific binding affinities and IC50 values are not typically associated with the chaperone

function of H2-M5, its functional impact has been quantified in studies using H2-M deficient

mouse models.

Parameter Wild-Type Mice
H2-M Deficient
Mice

Reference

MHC Class II Surface

Expression
Normal

Normal, but

structurally unstable
[1]

CLIP-bound MHC

Class II Molecules
Low Predominantly high [1]

Antigen Presentation

(intact protein)
Efficient Severely impaired [1]

CD4+ T Cell Count Normal
Reduced by 3- to 4-

fold
[1]

T Cell Reactivity Diverse repertoire
Altered and limited

repertoire
[1]

Signaling Pathways
H2-M5 is an upstream regulator of the T cell receptor (TCR) signaling pathway. By controlling

the quality of the peptide-MHC class II complexes on the surface of APCs, H2-M5 dictates the

initial signal received by the TCR of CD4+ T cells, thereby influencing T cell activation,

differentiation, and effector functions.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 4 Tech Support

https://pubmed.ncbi.nlm.nih.gov/8598041/
https://pubmed.ncbi.nlm.nih.gov/8598041/
https://pubmed.ncbi.nlm.nih.gov/8598041/
https://pubmed.ncbi.nlm.nih.gov/8598041/
https://pubmed.ncbi.nlm.nih.gov/8598041/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15542006?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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